2-{4-isopropyl[(4-methylphenyl)sulfonyl]anilino}-N-(3-pyridinyl)acetamide

• Molecular Formula: C23H25N3O3S
• Molecular Weight: 423.5 g/mol
• IUPAC Name: 2-(N-(4-methylphenyl)sulfonyl-4-propan-2-ylanilino)-N-pyridin-3-ylacetamide
• InChI: InChI=1S/C23H25N3O3S/c1-17(2)19-8-10-21(11-9-19)26(16-23(27)25-20-5-4-14-24-15-20)30(28,29)22-12-6-18(3)7-13-22/h4-15,17H,16H2,1-3H3,(H,25,27)
• InChI Key: XKEHOBRCAIFYKZ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NC2=CN=CC=C2)C3=CC=C(C=C3)C(C)C

Description

2-{4-isopropyl[(4-methylphenyl)sulfonyl]anilino}-N-(3-pyridinyl)acetamide, also known as Compound A, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

2-{4-isopropyl[(4-methylphenyl)sulfonyl]anilino}-N-(3-pyridinyl)acetamide A exerts its anti-cancer effects by targeting the HSP90 protein, which is involved in the regulation of various cellular processes. Specifically, 2-{4-isopropyl[(4-methylphenyl)sulfonyl]anilino}-N-(3-pyridinyl)acetamide A binds to the ATP-binding pocket of HSP90, leading to the degradation of client proteins that are essential for cancer cell survival.
Biochemical and Physiological Effects:
2-{4-isopropyl[(4-methylphenyl)sulfonyl]anilino}-N-(3-pyridinyl)acetamide A has been found to have a range of biochemical and physiological effects. In addition to its anti-cancer properties, 2-{4-isopropyl[(4-methylphenyl)sulfonyl]anilino}-N-(3-pyridinyl)acetamide A has been shown to have anti-inflammatory effects and can reduce the production of pro-inflammatory cytokines. 2-{4-isopropyl[(4-methylphenyl)sulfonyl]anilino}-N-(3-pyridinyl)acetamide A has also been found to have neuroprotective effects and can improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{4-isopropyl[(4-methylphenyl)sulfonyl]anilino}-N-(3-pyridinyl)acetamide A in lab experiments is its specificity for HSP90, which makes it a useful tool for studying the role of HSP90 in cellular processes. However, the use of 2-{4-isopropyl[(4-methylphenyl)sulfonyl]anilino}-N-(3-pyridinyl)acetamide A in lab experiments is limited by its low solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 2-{4-isopropyl[(4-methylphenyl)sulfonyl]anilino}-N-(3-pyridinyl)acetamide A. One area of interest is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of research is the investigation of the potential therapeutic applications of 2-{4-isopropyl[(4-methylphenyl)sulfonyl]anilino}-N-(3-pyridinyl)acetamide A in other diseases, such as neurodegenerative disorders. Additionally, further studies are needed to determine the optimal dosage and administration route for 2-{4-isopropyl[(4-methylphenyl)sulfonyl]anilino}-N-(3-pyridinyl)acetamide A in order to maximize its therapeutic effects while minimizing potential toxicity.

Synthesis Methods

2-{4-isopropyl[(4-methylphenyl)sulfonyl]anilino}-N-(3-pyridinyl)acetamide A can be synthesized through a multi-step process that involves the reaction of 4-isopropylsulfonylaniline with 4-methylbenzenesulfonyl chloride, followed by the reaction of the resulting compound with 3-pyridinecarboxylic acid. The final product is obtained through purification and isolation steps.

Scientific Research Applications

2-{4-isopropyl[(4-methylphenyl)sulfonyl]anilino}-N-(3-pyridinyl)acetamide A has been studied extensively for its potential therapeutic applications, particularly in the field of cancer research. Studies have shown that 2-{4-isopropyl[(4-methylphenyl)sulfonyl]anilino}-N-(3-pyridinyl)acetamide A has anti-cancer properties and can induce apoptosis in cancer cells. Additionally, 2-{4-isopropyl[(4-methylphenyl)sulfonyl]anilino}-N-(3-pyridinyl)acetamide A has been found to inhibit the growth of cancer cells and reduce tumor size in animal models.